Cas no 1207040-83-2 (N-benzyl-4-(2-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)benzamide)

• Product Name: N-benzyl-4-(2-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)benzamide
• CAS No: 1207040-83-2
• MF: C₂₆H₂₄N₄O₂S
• MW: 456.559364318848
• CID: 5391975
• Update Time: 2025-06-08

N-benzyl-4-(2-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[2-[[2-Oxo-2-[(phenylmethyl)amino]ethyl]thio]-1H-imidazol-1-yl]-N-(phenylmethyl)benzamide
• N-benzyl-4-(2-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)benzamide

• Inchi： 1S/C26H24N4O2S/c31-24(28-17-20-7-3-1-4-8-20)19-33-26-27-15-16-30(26)23-13-11-22(12-14-23)25(32)29-18-21-9-5-2-6-10-21/h1-16H,17-19H2,(H,28,31)(H,29,32)
• InChI Key： NQMWARHCEDULME-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C1=CC=C(N2C(SCC(=O)NCC3=CC=CC=C3)=NC=C2)C=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.28±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-benzyl-4-(2-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)benzamide

Introduction to N-benzyl-4-(2-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)benzamide (CAS No 1207040-83-2)

N-benzyl-4-(2-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)benzamide is a sophisticated organic compound characterized by its intricate molecular structure. This compound, identified by the CAS number 1207040-83-2, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development. The molecular framework of this compound incorporates multiple functional groups, including benzamide, benzylcarbamoyl, and sulfanyl moieties, which contribute to its unique chemical properties and reactivity.

The benzamide moiety is a key feature of this compound, often found in various pharmaceutical agents due to its ability to enhance bioavailability and binding affinity. In particular, the presence of the N-benzyl group provides stability and modulates the compound's solubility, making it suitable for formulation in diverse pharmaceutical systems. The sulfanyl group further enhances the compound's interaction with biological targets, potentially facilitating its role as an intermediate in synthesizing more complex molecules.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The imidazole ring in N-benzyl-4-(2-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)benzamide is a prime example of such a heterocycle, known for its ability to mimic natural biological structures and interact with specific enzymes and receptors. This structural motif has been extensively studied for its potential in developing treatments for various diseases, including cancer and inflammatory disorders.

The synthesis of N-benzyl-4-(2-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)benzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the benzylcarbamoyl group is particularly critical, as it influences the compound's pharmacokinetic properties. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to achieve high yields and purity levels.

In the realm of drug discovery, N-benzyl-4-(2-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)benzamide has been explored for its potential therapeutic effects. Preclinical studies have indicated that this compound may exhibit inhibitory activity against certain enzymes implicated in disease progression. For instance, its interaction with target proteins could disrupt pathological pathways, offering a novel approach to treating conditions that are currently challenging to manage with existing therapies.

The role of computational chemistry in optimizing the properties of N-benzyl-4-(2-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)benzamide cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound will behave in biological systems, thereby accelerating the drug development process. By simulating interactions at the molecular level, scientists can identify promising derivatives and refine lead compounds more efficiently.

Future directions in the study of N-benzyl-4-(2-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)benzamide include exploring its potential as a prodrug or a scaffold for designing new analogs. The flexibility of its molecular structure allows for modifications that could enhance its pharmacological profile. Additionally, investigating its metabolic pathways and toxicological profile will be essential to ensure its safety and efficacy in clinical settings.

The impact of this compound on therapeutic innovation is underscored by its multifaceted structure and functional diversity. As research continues to uncover new applications for N-benzyl-4-(2-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)benzamide, it holds promise for addressing unmet medical needs across various therapeutic areas. The collaborative efforts of chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible benefits for patients worldwide.